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Compound of Interest

Compound Name: ABTS diammonium salt

Cat. No.: B1667969 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt

(ABTS), a widely used chromogenic substrate. By offering clear, procedural guidance, we aim

to be your trusted partner in laboratory safety and chemical handling, empowering your critical

research.

Hazard Identification and Classification
ABTS diammonium salt presents several potential hazards that necessitate careful handling.

According to its Safety Data Sheet (SDS), the compound is classified as follows:

Acute toxicity, oral (Category 4): Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2): Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[1]

Heeding these warnings and implementing the recommended safety precautions is crucial for

minimizing risk in the laboratory.
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling ABTS diammonium
salt to prevent exposure.

PPE Category Item Specification

Eye Protection Safety Goggles
Tightly fitting safety goggles

with side-shields.[1]

Hand Protection Protective Gloves
Chemical-resistant gloves

(e.g., nitrile rubber).

Body Protection Laboratory Coat
A standard laboratory coat

should be worn.

Respiratory Protection Respirator

Use a respirator if ventilation is

inadequate or when handling

large quantities of powder.

Safe Handling and Storage Protocols
Proper handling and storage are critical to maintaining the stability of ABTS diammonium salt
and ensuring a safe laboratory environment.

Handling:

Avoid contact with skin and eyes.[1]

Avoid inhalation of dust.[1]

Use in a well-ventilated area or under a chemical fume hood.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly sealed container.[1]
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Keep in a cool, dry, and well-ventilated place.[1]

Protect from light and moisture.[1]

Recommended storage temperature is typically 2-8°C.[2]

First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

If Swallowed
Rinse mouth with water. Do NOT induce

vomiting. Call a physician.[1]

If on Skin

Wash with plenty of soap and water. Remove

contaminated clothing. If skin irritation occurs,

get medical advice/attention.[1]

If Inhaled

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a poison

center or doctor/physician if you feel unwell.[1]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Spillage and Disposal Plan
Spillage: In case of a spill, avoid generating dust. Wear appropriate PPE, sweep up the spilled

solid material, and place it in a suitable container for disposal. Clean the spill area thoroughly

with water.

Disposal: Dispose of ABTS diammonium salt waste and contaminated materials in

accordance with local, state, and federal regulations.[1] Some sources suggest that dilute

aqueous solutions may be disposed of as wastewater, but it is essential to comply with your

institution's and local authorities' guidelines.
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Experimental Workflow for ABTS Assay
The following diagram outlines the standard workflow for using ABTS diammonium salt in a

typical antioxidant assay.
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Preparation

Assay

Data Analysis

1. Prepare 7 mM ABTS Solution

3. Mix ABTS and Persulfate Solutions (1:1 ratio)

2. Prepare 2.45 mM Potassium Persulfate Solution

4. Incubate in Dark (12-16 hours) to form ABTS•+ radical

5. Add Sample/Standard to ABTS•+ Solution

6. Incubate at Room Temperature

7. Measure Absorbance (e.g., at 734 nm)

8. Plot Standard Curve

9. Calculate Antioxidant Capacity

Click to download full resolution via product page

Workflow for a typical ABTS antioxidant assay.
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This procedural guidance is designed to ensure the safe and effective use of ABTS
diammonium salt in your laboratory. By adhering to these protocols, you can minimize risks

and achieve reliable, reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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